Cas no 1219803-12-9 (4-Ethylguaiacol-d5)

4-Ethylguaiacol-d5 is a deuterated analog of 4-ethylguaiacol, where five hydrogen atoms are replaced with deuterium. This isotopically labeled compound is primarily used as an internal standard in mass spectrometry and analytical chemistry applications, ensuring precise quantification of 4-ethylguaiacol in complex matrices. Its high isotopic purity (>98%) and chemical stability make it particularly valuable for trace-level analysis in food, beverage, and environmental studies. The deuterium labeling minimizes interference with the target analyte, enhancing method accuracy and reproducibility. Its structural similarity to the native compound allows for reliable calibration in GC-MS or LC-MS workflows, supporting robust analytical performance.

4-Ethylguaiacol-d5 structure

Product Name:4-Ethylguaiacol-d5

CAS No:1219803-12-9

MF:C₉H₁₂O₂

MW:157.22119140625

CID:1061193

PubChem ID:121493655

Update Time:2025-05-27

4-Ethylguaiacol-d5 Chemical and Physical Properties

Names and Identifiers

- 4-Ethylguaiacol-d5
- DB-316586
- 4-Ethyl-d5-2-methoxyphenol
- 4-Ethyl-2-methoxyphenol-d5
- HY-W017374S
- 4-(Ethyl-d5)-2-methoxyphenol; 2-Methoxy-4-(pentadeuteroethyl)phenol; 4-Ethylguaiacol-d5; 4-Hydroxy-3-methoxyethylbenzene-d5; 4-Hydroxy-3-methoxyphenylethane-1,1,2,2,2-d5; 4-Ethyl-2-methoxyphenol-D5 (ethyl-D5)
- F90875
- 2-Methoxy-4-(1,1,2,2,2-pentadeuterioethyl)phenol
- 1219803-12-9
- CS-0566741
- 4-[(1,1,2,2,2-?H?)ethyl]-2-methoxyphenol
- Inchi： 1S/C9H12O2/c1-3-7-4-5-8(10)9(6-7)11-2/h4-6,10H,3H2,1-2H3/i1D3,3D2
- InChI Key： CHWNEIVBYREQRF-WNWXXORZSA-N
- SMILES： O(C)C1=C(C=CC(=C1)C([2H])([2H])C([2H])([2H])[2H])O

Computed Properties

Exact Mass: 157.115113351g/mol
Monoisotopic Mass: 157.115113351g/mol
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 29.5Å²

4-Ethylguaiacol-d5 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E678722-5mg	4-Ethylguaiacol-d5	1219803-12-9	5mg	$ 222.00	2023-09-07
TRC	E678722-50mg	4-Ethylguaiacol-d5	1219803-12-9	50mg	$ 1654.00	2023-09-07
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